Cas no 1196147-66-6 (Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate
• CAS No: 1196147-66-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD13189865
• CID: 2194485
• PubChem ID: 72212495
• Update Time: 2025-06-13

Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate
• ethyl 4-oxo-6-(trifluoromethyl)-1H-pyridine-2-carboxylate
• 1196147-66-6
• MFCD13189865
• AB69273
• DB-351549
• AKOS025211971
• ETHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLATE

• MDL： MFCD13189865
• Inchi： 1S/C9H8F3NO3/c1-2-16-8(15)6-3-5(14)4-7(13-6)9(10,11)12/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： WXZFRSPCKJPJHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=C(C(=O)OCC)N1)=O)(F)F

Computed Properties

• Exact Mass: 235.04562760Da
• Monoisotopic Mass: 235.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate

Recent Advances in the Application of Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate (CAS: 1196147-66-6) in Chemical Biology and Pharmaceutical Research

Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate (CAS: 1196147-66-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and metabolic disorders. Recent studies have highlighted its utility in the construction of trifluoromethyl-substituted heterocycles, which are increasingly recognized for their enhanced metabolic stability and bioavailability. This compound's unique chemical properties, including the presence of both a hydroxyl group and a trifluoromethyl group on the picolinate scaffold, make it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of derivatives synthesized from Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate as potent inhibitors of phosphodiesterase 4 (PDE4), an important target for inflammatory diseases. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, achieving significant improvements in both potency and selectivity. The lead compound derived from this series showed promising results in preclinical models of chronic obstructive pulmonary disease (COPD), with reduced side effects compared to existing PDE4 inhibitors.

In the field of agrochemical research, recent patent filings (WO2023057891) have revealed novel applications of 1196147-66-6 as a precursor for developing next-generation fungicides. The trifluoromethyl group's electron-withdrawing properties were found to enhance the stability of the resulting compounds under field conditions, while the picolinate moiety contributed to improved systemic movement within plants. These developments suggest expanding applications beyond pharmaceutical uses, potentially opening new markets for this chemical entity.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry detailed a novel LC-MS/MS method for the sensitive detection of Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate and its metabolites in biological matrices. This method demonstrated excellent linearity (r² > 0.999) across a wide concentration range (1-1000 ng/mL), with a lower limit of quantification of 0.3 ng/mL. Such analytical tools are critical for pharmacokinetic studies and will support the continued development of drugs incorporating this chemical scaffold.

The synthetic accessibility of 1196147-66-6 has been improved through recent process chemistry innovations. A green chemistry approach published in Organic Process Research & Development (2023) described a solvent-free synthesis route that increased the overall yield to 78% while reducing waste generation by 40% compared to traditional methods. This advancement addresses both economic and environmental concerns associated with scaling up production, potentially lowering the barrier for commercial applications of derivatives based on this core structure.

Looking forward, computational chemistry studies have begun exploring the broader potential of the Ethyl 4-hydroxy-6-(trifluoromethyl)picolinate scaffold. Molecular docking simulations suggest that this structure may have affinity for several additional biological targets, including certain kinases and G-protein-coupled receptors. These in silico predictions are currently being validated experimentally, with preliminary results expected in late 2024. The expanding understanding of this compound's pharmacological potential underscores its importance as a versatile tool in drug discovery and development pipelines.